N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide

• IUPAC Name: N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H17N3OS/c1-11-6-7-12(2)15(9-11)16-13(3)23-18(20-16)21-17(22)14-5-4-8-19-10-14/h4-10H,1-3H3,(H,20,21,22)
• InChI Key: WILYRZJXJWFTPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=C(SC(=N2)NC(=O)C3=CN=CC=C3)C
• Molecular Formula: C18H17N3OS
• Molecular Weight: 323.4 g/mol

Description

N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide, also known as DMNT, is a compound that has gained interest in the scientific community due to its potential applications in research. DMNT is a thiazole derivative that has been shown to have various biochemical and physiological effects, making it a promising tool for studying different biological processes.

Mechanism of Action

N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide is believed to work by binding to specific sites on proteins and altering their conformation or function. The thiazole ring of N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide can interact with aromatic amino acids on the protein surface, while the nicotinamide moiety can interact with polar or charged residues. These interactions can lead to changes in protein structure or function, which can be studied using various techniques.
Biochemical and Physiological Effects:
N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide has been shown to have various biochemical and physiological effects, making it a useful tool for studying different biological processes. N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide has been shown to modulate the activity of ion channels and receptors, which are important for cellular signaling and communication. N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide has also been shown to affect the activity of enzymes, such as kinases and phosphatases, which are involved in various cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide is its ability to act as a fluorescent probe for monitoring protein-protein interactions. N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide is also relatively easy to synthesize and purify, making it accessible to researchers. However, one limitation of N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide is its potential toxicity, which can affect the results of experiments. N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide can also be sensitive to changes in pH and temperature, which can affect its fluorescence properties.

Future Directions

There are several future directions for N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide research. One area of interest is the development of new N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide derivatives with improved properties, such as increased fluorescence intensity or decreased toxicity. Another area of interest is the use of N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide as a tool for studying protein dynamics and conformational changes. N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide can also be used to study the activity of enzymes and other proteins involved in cellular processes. Overall, N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide has the potential to be a valuable tool for studying various biological processes and can lead to new insights into the mechanisms underlying these processes.

Scientific Research Applications

N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide has been used in various scientific studies due to its potential applications in research. One of the main uses of N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide is as a fluorescent probe for monitoring protein-protein interactions. N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide can be conjugated to a protein of interest, and its fluorescence can be monitored to study the interaction between the protein and its binding partner. N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]nicotinamide has also been used as a tool for studying the function of ion channels and receptors in cells.